2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(3,4-dimethoxybenzyl)acetamide

• IUPAC Name: 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-[(3,4-dimethoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C23H21ClN4O4/c1-31-20-8-3-15(11-21(20)32-2)13-25-22(29)14-27-9-10-28-19(23(27)30)12-18(26-28)16-4-6-17(24)7-5-16/h3-12H,13-14H2,1-2H3,(H,25,29)
• InChI Key: BDHUJTNMQSSHHD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)CN2C=CN3C(=CC(=N3)C4=CC=C(C=C4)Cl)C2=O)OC
• Molecular Formula: C23H21ClN4O4
• Molecular Weight: 452.9 g/mol

Description

2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(3,4-dimethoxybenzyl)acetamide is a useful research compound. Its molecular formula is C23H21ClN4O4 and its molecular weight is 452.9. The purity is usually 95%.
BenchChem offers high-quality 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(3,4-dimethoxybenzyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(3,4-dimethoxybenzyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

A study by Chkirate et al. (2019) investigated pyrazole-acetamide derivatives, similar in structure to the chemical . The research focused on synthesizing coordination complexes with cobalt and copper ions, revealing significant antioxidant activities. This suggests potential applications in developing antioxidant agents using similar chemical structures (Chkirate et al., 2019).

Nonlinear Optical Properties

Castro et al. (2017) conducted theoretical investigations into the nonlinear optical properties of organic crystals, including a compound structurally related to 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(3,4-dimethoxybenzyl)acetamide. These studies suggest potential applications in photonic devices like optical switches and modulators due to their promising optical behaviors (Castro et al., 2017).

Crystal Structure Analysis

Narayana et al. (2016) explored the crystal structures of several acetamides, including compounds with structural similarities to the chemical . Their findings on molecular conformations and hydrogen bonding patterns could be significant for understanding the properties of similar compounds in pharmaceutical and materials science applications (Narayana et al., 2016).

Potential in Antimicrobial Agents

Aly et al. (2011) synthesized various heterocyclic compounds starting from 4-acetamide pyrazolone, which shares structural elements with the chemical of interest. Their research revealed significant biological activity against various microorganisms, indicating potential applications in developing new antimicrobial agents (Aly et al., 2011).

Ligand-Protein Interactions and Solar Cell Applications

Mary et al. (2020) synthesized and analyzed benzothiazolinone acetamide analogs, which bear resemblance to the chemical . They examined their ligand-protein interactions and modeled their photovoltaic efficiency, suggesting applications in dye-sensitized solar cells and as potential candidates for pharmaceutical development (Mary et al., 2020).

Anti-Inflammatory Activity

Sunder and Maleraju (2013) investigated N-(3-chloro-4-fluorophenyl) acetamide derivatives with structural similarities for their anti-inflammatory properties. Their findings indicate potential therapeutic applications for similar compounds in treating inflammation-related conditions (Sunder & Maleraju, 2013).